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Cat. No.: B606433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of BVT-3498, a

selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), in cell culture

experiments. The information is intended to guide researchers in the effective application of this

compound for investigating cellular processes modulated by glucocorticoid metabolism.

Introduction to BVT-3498
BVT-3498 is a potent and selective small molecule inhibitor of 11β-HSD1. This enzyme plays a

crucial role in the tissue-specific regulation of glucocorticoid activity by converting inactive

cortisone to the active glucocorticoid, cortisol. By inhibiting 11β-HSD1, BVT-3498 effectively

reduces intracellular cortisol levels, thereby modulating the downstream signaling pathways

activated by the glucocorticoid receptor (GR). This mechanism of action makes BVT-3498 a

valuable tool for studying the role of local glucocorticoid metabolism in various physiological

and pathological processes, including metabolic diseases, inflammation, and cellular

differentiation.

Mechanism of Action and Signaling Pathway
The primary molecular target of BVT-3498 is the enzyme 11β-HSD1. In many tissues, this

enzyme predominantly acts as a reductase, utilizing NADPH as a cofactor to convert cortisone

into cortisol. Cortisol then binds to the cytosolic glucocorticoid receptor (GR), which is part of a

multiprotein complex. Upon ligand binding, the GR translocates to the nucleus, where it acts as
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a ligand-dependent transcription factor, binding to glucocorticoid response elements (GREs) in

the promoter regions of target genes to either activate or repress their transcription. By

inhibiting 11β-HSD1, BVT-3498 prevents the generation of active cortisol within the cell, thus

attenuating GR-mediated gene expression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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